Cas no 2090835-05-3 ((4-aminophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (4-aminophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2090835-05-3
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• MDL: MFCD30625793
• CID: 5239559
• PubChem ID: 131344280
• Update Time: 2025-07-13

(4-aminophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride
• 2090835-05-3
• (4-aminophenyl)(ethyl)imino-lambda6-sulfanone
• EN300-308284

• MDL： MFCD30625793
• Inchi： 1S/C8H12N2OS/c1-2-12(10,11)8-5-3-7(9)4-6-8/h3-6,10H,2,9H2,1H3
• InChI Key： GPFYPLSTSDQTGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(CC)(=N)=O

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 324.2±44.0 °C(Predicted)

Additional information on (4-aminophenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (4-aminophenyl)(ethyl)imino-lambda6-sulfanone (CAS No: 2090835-05-3)

(4-aminophenyl)(ethyl)imino-lambda6-sulfanone, with the CAS number 2090835-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique sulfanone core structure, which is appended with an ethylimino group and an aromatic 4-aminophenyl moiety. The sulfanone group, known for its versatile reactivity and biological activity, makes this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural features of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone contribute to its potential utility in various chemical transformations. The presence of the amino group on the phenyl ring enhances its nucleophilicity, allowing for reactions such as condensation, coupling, and functionalization. Additionally, the sulfanone moiety can participate in hydrogen bonding interactions, which are crucial for the design of enzyme inhibitors and other bioactive molecules.

In recent years, there has been a growing interest in sulfanone derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The (4-aminophenyl)(ethyl)imino-lambda6-sulfanone molecule represents a novel scaffold that could be further modified to enhance its pharmacological properties. Researchers have been exploring synthetic routes to introduce additional functional groups or to derivatize the existing ones, aiming to optimize bioavailability and target specificity.

The synthesis of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The use of these techniques not only improves yield but also allows for the introduction of structural diversity, which is essential for drug development.

The pharmacological potential of this compound has been highlighted in several recent studies. Researchers have demonstrated that derivatives of sulfanone can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, modifications to the phenyl ring or the sulfanone core can alter binding affinity and selectivity, leading to more effective therapeutic agents. The (4-aminophenyl) part of the molecule plays a critical role in these interactions, providing a platform for further derivatization to achieve desired pharmacological outcomes.

In addition to its biological significance, (4-aminophenyl)(ethyl)imino-lambda6-sulfanone has shown promise in material science applications. Its unique structural motifs make it suitable for designing novel polymers or coordination complexes with specific functionalities. These materials could find applications in catalysis, sensing, or even as components in advanced electronic devices. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical research.

The future directions for research on (4-aminophenyl)(ethyl)imino-lambda6-sulfanone are multifaceted. One area of focus is the exploration of its derivatives through structure-activity relationship studies. By systematically modifying various parts of the molecule, researchers aim to uncover new pharmacological targets and improve therapeutic efficacy. Another avenue involves leveraging computational chemistry and molecular modeling techniques to predict and optimize the properties of these compounds before experimental synthesis.

The development of green chemistry principles has also influenced the synthesis of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone. Efforts are being made to minimize waste and reduce energy consumption through sustainable synthetic routes. This aligns with global initiatives to promote environmentally friendly practices in chemical manufacturing. Such approaches not only benefit the environment but also enhance cost-effectiveness and scalability in drug production.

In conclusion, (4-aminophenyl)(ethyl)imino-lambda6-sulfanone (CAS No: 2090835-05-3) is a compound with significant potential across multiple domains of chemistry and biology. Its unique structure offers opportunities for innovation in drug discovery, material science, and sustainable chemical processes. As research continues to uncover new applications and synthetic strategies for this molecule, it is poised to play an increasingly important role in advancing scientific knowledge and technological development.